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Compound of Interest

Compound Name: Methyl trifluoromethanesulfonate

cat. No.: B156547

An In-depth Technical Guide to the Physical Properties of Methyl Triflate (MeOTf)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
methyl trifluoromethanesulfonate (MeOTf), commonly known as methyl triflate. This
powerful and versatile methylating agent is widely used in organic synthesis, particularly in the
development of pharmaceuticals and other specialty chemicals. A thorough understanding of its
physical characteristics is essential for its safe and effective handling, as well as for the design
and optimization of synthetic routes.

Core Physical Properties

Methyl triflate is a colorless liquid under standard conditions.[1] It is known for its high reactivity
as a methylating agent.[2] The following tables summarize the key quantitative physical
properties of methyl triflate, providing a consolidated reference for laboratory and development
work.

Table 1: General Physical Properties of Methyl Triflate
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Property Value Source(s)

Molecular Formula C2H3F30sS [3]

Molecular Weight 164.10 g/mol [2][4]
Colorless to light yellow or

Appearance o [2][3]
brown liquid

Table 2: Quantitative Physical Properties of Methyl Triflate

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Methyl_trifluoromethanesulfonate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-triflate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9131563.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-triflate
https://en.wikipedia.org/wiki/Methyl_trifluoromethanesulfonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Temperature Pressure
Property Value . Source(s)
(°C) (mmHg)
Boiling Point 95 25 760 [2]
97-975 Not Specified 736 [5]
98 - 99 Not Specified Atmospheric [6]
99 Not Specified 760 [2]
100 Not Specified 760 [4]
201 - 210 °F (94 N
Not Specified 760 [3]
-99 °C)
Melting Point -64 Not Specified Not Specified [4]
-108 Not Specified Not Specified [6]
Density 1.45 g/mL 25 Not Specified [2]
1.45 g/cm3 20 Not Specified
1.496 g/mL Not Specified Not Specified [41[5]
Refractive Index 1.3238 Not Specified Not Specified [5]
Insoluble in
Solubility water; Not Specified Not Specified [3][4]
Hydrolyzes
Soluble in
Chloroform - -
Not Specified Not Specified [5]

(Sparingly), Ethyl
Acetate (Slightly)

Experimental Protocols for Property Determination

Accurate determination of physical properties is critical for chemical process development and

quality control. The following sections outline detailed methodologies for key experiments.

Determination of Boiling Point
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Methodology: Distillation Method

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a small volume of methyl triflate and a few boiling chips into the
round-bottom flask.

Heating: Gently heat the flask using a heating mantle.

Observation: Record the temperature at which a steady stream of distillate is collected in the
receiving flask. This temperature is the boiling point. The thermometer bulb should be
positioned just below the side arm of the distillation head to ensure it accurately measures
the temperature of the vapor in equilibrium with the liquid.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction may be
necessary to report the normal boiling point.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Pycnometer Method

Apparatus: A pycnometer (a flask with a specific, accurately known volume), and an
analytical balance.

Procedure: a. Weigh the clean, dry, and empty pycnometer. b. Fill the pycnometer with
methyl triflate, ensuring no air bubbles are trapped. c. Place the stopper and wipe any
excess liquid from the outside. d. Weigh the filled pycnometer. e. The mass of the methyl
triflate is the difference between the filled and empty pycnometer weights. f. The density is
calculated by dividing the mass of the methyl triflate by the known volume of the pycnometer.

Temperature Control: Ensure the measurement is performed at a constant, recorded
temperature, as density is temperature-dependent.
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Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a

substance.

Methodology: Abbe Refractometer

Apparatus: An Abbe refractometer.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index
(e.g., distilled water).

Sample Application: Apply a few drops of methyl triflate to the prism of the refractometer.

Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus at the crosshairs.

Reading: Read the refractive index from the instrument's scale.

Temperature Control: The temperature should be controlled and recorded as the refractive
index is temperature-dependent.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Methodology: Visual Titration

Apparatus: A series of test tubes, a graduated cylinder, a balance, and a vortex mixer or
magnetic stirrer.

Procedure: a. In a test tube, add a known volume of the solvent (e.g., water, chloroform,
ethyl acetate). b. Incrementally add small, known masses of methyl triflate to the solvent. c.
After each addition, vigorously mix the contents until the solute dissolves completely. d. The
point at which a small amount of methyl triflate no longer dissolves, even after prolonged
mixing, indicates that the solution is saturated. e. The solubility is then expressed as the
mass of solute per volume of solvent (e.g., g/100 mL).
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o Observation for Reactivity: When testing solubility in water, observe for signs of hydrolysis,
such as the formation of a second phase or a change in temperature, as methyl triflate is

known to react with water.[4]

Logical Relationships of Physical Properties

The physical properties of a compound are interconnected. The following diagram illustrates
the logical flow and dependencies between these fundamental characteristics.

Logical Interdependencies of Methyl Triflate's Physical Properties
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Interdependencies of MeOTf's Physical Properties

Safety and Handling Considerations
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Methyl triflate is a reactive and corrosive substance and should be handled with appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All
manipulations should be performed in a well-ventilated fume hood. It is sensitive to heat and
moisture and should be stored in a cool, dry place. Upon contact with water, it hydrolyzes to
form triflic acid and methanol.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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